Cas no 29584-99-4 (2-Hexanone, 3-bromo-)

2-Hexanone, 3-bromo- structure
2-Hexanone, 3-bromo- structure
Product Name:2-Hexanone, 3-bromo-
CAS No:29584-99-4
MF:C6H11BrO
MW:179.054941415787
CID:239327
PubChem ID:13807291
Update Time:2025-04-19

2-Hexanone, 3-bromo- Chemical and Physical Properties

Names and Identifiers

    • 2-Hexanone, 3-bromo-
    • 3-bromohexan-2-one
    • 2-Hexanone,3-bromo
    • 3-Brom-hexan-2-on
    • 3-BROMO 2-HEXANONE
    • 3-bromo-hexan-2-one
    • EN300-6499775
    • 29584-99-4
    • DTXSID20550097
    • SCHEMBL2944928
    • Inchi： 1S/C6H11BrO/c1-3-4-6(7)5(2)8/h6H,3-4H2,1-2H3
    • InChI Key： OEQXOJMOWATNQN-UHFFFAOYSA-N
    • SMILES： BrC(C(C)=O)CCC

Computed Properties

  • Exact Mass: 177.99900
  • Monoisotopic Mass: 177.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 80.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.13900

2-Hexanone, 3-bromo- Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-Hexanone, 3-bromo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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3-bromohexan-2-one
 29584-99-4 95%
0.05g
 $226.0 2023-05-31
Enamine
EN300-6499775-0.1g
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 29584-99-4 95%
0.1g
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Enamine
EN300-6499775-0.25g
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 29584-99-4 95%
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Enamine
EN300-6499775-0.5g
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 29584-99-4 95%
0.5g
 $758.0 2023-05-31
Enamine
EN300-6499775-1.0g
3-bromohexan-2-one
 29584-99-4 95%
1g
 $971.0 2023-05-31
Enamine
EN300-6499775-2.5g
3-bromohexan-2-one
 29584-99-4 95%
2.5g
 $1903.0 2023-05-31
Enamine
EN300-6499775-5.0g
3-bromohexan-2-one
 29584-99-4 95%
5g
 $2816.0 2023-05-31
Enamine
EN300-6499775-10.0g
3-bromohexan-2-one
 29584-99-4 95%
10g
 $4176.0 2023-05-31
Aaron
AR002ZIY-50mg
2-Hexanone, 3-bromo-
 29584-99-4 95%
50mg
 $336.00 2025-02-14
Aaron
AR002ZIY-100mg
2-Hexanone, 3-bromo-
 29584-99-4 95%
100mg
 $489.00 2025-02-14

2-Hexanone, 3-bromo- Production Method

Production Method 1

29584-99-4 29584-99-4
816-40-0 816-40-0
Reaction Conditions
1.1 Reagents: Hydrogen tribromide, compd. with N,N-dimethylacetamide (1:2) Solvents: Methanol
Reference
Selective monobromination of ketones by bis(dimethylacetamide)hydrogen tribromide
Rodygin, M. Yu.; et al, Zhurnal Organicheskoi Khimii, 1994, 30(6), 827-32

2-Hexanone, 3-bromo- Preparation Products

2-Hexanone, 3-bromo- Related Literature

Related Categories

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